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Compound of Interest

Compound Name: Suc-Ala-Gly-Pro-Phe-pNA

CAS No.: 128802-77-7

Cat. No.: B182060

Get Quote

Precision Photometry in Protease and Phosphatase Assays

Executive Summary
The detection of p-nitroaniline (pNA) is the cornerstone of colorimetric assays for proteases

(e.g., Caspase-3, Trypsin, Chymotrypsin) and phosphatases. While 405 nm is the ubiquitous

industry standard due to the legacy configuration of ELISA plate readers, it does not represent

the spectral maximum (

) of the chromophore.

This guide analyzes the critical trade-offs between sensitivity (380–390 nm) and dynamic

range/convenience (405 nm). It provides a validated protocol for establishing a self-calibrating

detection system that corrects for buffer-induced spectral shifts (solvatochromism).

Technical Deep Dive: The Physics of pNA Detection
The Chromophore Mechanism
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In protease assays, pNA is conjugated to the C-terminus of a peptide substrate (e.g., Ac-

DEVD-pNA for Caspase-3). The amide bond locks the pNA in a colorless state. Upon

enzymatic cleavage, free pNA is released.[1][2][3][4]

Protonation State: pNA is an aniline derivative. At physiological pH (7.0–8.0), it exists in its

unprotonated, yellow form. At low pH (< 2.0), it becomes protonated and colorless.

Solvatochromism: The absorbance spectrum of pNA is highly sensitive to solvent polarity.

In Water/Buffer:

.

In DMSO/Organic Solvents:

shifts bathochromically (red-shift) toward 390–400 nm.

The Wavelength Debate: 390 nm vs. 405 nm[1]
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Feature 380–390 nm (The Peak) 405 nm (The Shoulder)

Signal Strength

High. Closer to

. Offers ~30–40% higher

absorbance for the same

concentration.

Moderate. Measures on the

descending slope of the peak.

Extinction Coeff.[2][5][6][7] (

)

Linearity
Limited at high concentrations

(saturates faster).

Extended. Lower signal allows

measurement of higher

concentrations before detector

saturation.

Interference

Higher risk of overlap with

substrate absorbance or

biological background.

Low. Farther from the UV

region where proteins/peptides

absorb.

Equipment

Requires monochromator-

based readers or specific

filters.

Standard. Default filter on

almost all ELISA/plate readers.

Recommendation:

Use 390 nm for Low-Turnover Assays: When enzyme activity is low, or sample volume is

limited, the boosted signal-to-noise ratio at the peak is critical.

Use 405 nm for High-Throughput Screening (HTS): The wider dynamic range and standard

filter availability make it robust for screening libraries where enzyme activity is high.

Visualization: Spectral Logic & Assay Workflow
Spectral Characteristics & Decision Logic
The following diagram illustrates the relationship between the pNA spectrum and the decision-

making process for wavelength selection.
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Caption: Logical flow from enzymatic cleavage to wavelength selection based on assay

sensitivity requirements.

Validated Protocol: Dual-Wavelength pNA
Quantification
Objective: To accurately quantify protease activity while validating the extinction coefficient (

) specific to your assay buffer.

Materials
Assay Buffer: (e.g., 50 mM HEPES pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10

mM DTT).

pNA Standard: Pure p-nitroaniline (MW: 138.12 g/mol ).

Substrate: e.g., Ac-DEVD-pNA (20 mM stock in DMSO).

Instrument: Microplate reader capable of reading at 390 nm and 405 nm.

Preparation of Standards (Critical Step)
Do not rely on literature extinction coefficients. Buffer composition (especially DMSO content)

changes

.

Stock Solution: Dissolve pNA in 100% DMSO to create a 100 mM Master Stock.
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Intermediate Stock: Dilute 1:100 in Assay Buffer to make a 1 mM (1000 µM) working stock.

Standard Curve Generation: Prepare the following concentrations in Assay Buffer (100 µL

final volume per well):

0 µM (Blank)

10 µM

20 µM

40 µM

80 µM

160 µM

320 µM

Assay Procedure
Setup: Plate 50 µL of Cell Lysate/Enzyme into 96-well microplate.

Substrate Addition: Add 50 µL of 2x Substrate Solution (final conc. typically 200 µM).[1][5][8]

Kinetic Read:

Mode: Kinetic (read every 2–5 mins for 60–120 mins).

Temperature: 37°C.[1][3][4][5][8][9]

Wavelengths: Read simultaneously at 390 nm and 405 nm if possible. If not, choose

based on Section 2.2.

Data Analysis & Calculation
Plot Standard Curve: Absorbance (y-axis) vs. Concentration (x-axis).[2][9]

Calculate
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(Slope):

(Where

is pathlength; ~0.3 cm for 100 µL in 96-well plate).

Expected Slope at 405 nm:

Expected Slope at 390 nm:

Calculate Activity:

Quantitative Comparison Table
Parameter Detection at 405 nm Detection at 390 nm

Molar Extinction (

)

Limit of Detection (LOD) ~2.0 µM ~1.5 µM

Upper Limit of Linearity ~500 µM (at 1 cm path) ~350 µM (at 1 cm path)

Buffer Sensitivity Low (Stable on shoulder) High (Peak shifts with solvent)

Troubleshooting & Optimization
"The signal is too low."

Action: Switch detection to 390 nm (or 380 nm).

Action: Increase incubation time.

Check: Ensure pH is > 7.0. At acidic pH, pNA protonates and loses color.

"The background is too high."[1]
Cause: Substrate degradation or high protein absorbance.

Action: Switch to 405 nm to move further away from UV interference.
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Action: Use a "Time 0" subtraction method (Substrate added, immediately read).

"My standard curve is non-linear."
Cause: Detector saturation.

Action: Dilute samples or read at 405 nm (or even 420 nm) to reduce Optical Density (OD)

without diluting the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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